Cas no 880875-45-6 (Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl-)

• Product Name: Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl-
• CAS No: 880875-45-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4284263
• Update Time: 2025-05-20

Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl-

• Inchi： 1S/C13H12N2O2/c1-17-10-4-5-12(14)11(7-10)13(16)9-3-2-6-15-8-9/h2-8H,14H2,1H3
• InChI Key： HVQXBSAVWIGBAL-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1N)(C1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl-

Introduction to Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- (CAS No. 880875-45-6)

Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- (CAS No. 880875-45-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, has been the subject of extensive studies due to its potential applications in medicinal chemistry and drug discovery. The combination of its aromatic ring systems and heterocyclic functionalities makes it a promising candidate for further exploration.

The molecular structure of Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- features a pyridine ring linked to a phenyl ring substituted with an amino group at the 2-position and a methoxy group at the 5-position. This arrangement contributes to its complex electronic properties and reactivity, which are of great interest to researchers. The presence of both electron-donating and electron-withdrawing groups on the aromatic system allows for diverse interactions with biological targets, making it a versatile scaffold for drug design.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have shown that this compound exhibits promising pharmacological activity, particularly in the context of anti-inflammatory and antioxidant effects.

One of the most intriguing aspects of this compound is its ability to interact with multiple biological targets. The pyridine moiety is known to be a common pharmacophore in many drugs due to its ability to form hydrogen bonds and coordinate with metal ions. The phenyl ring, on the other hand, provides additional opportunities for binding interactions through its aromatic system. These features make Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- a valuable tool for developing drugs that require precise targeting.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Molecular docking studies have suggested that it can effectively bind to enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, it has shown potential as an inhibitor of kinases involved in cancer cell proliferation.

The synthesis of Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, to achieve the desired product efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity of modern synthetic organic chemistry.

Given its promising pharmacological properties, Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- is being explored in preclinical studies to evaluate its safety and efficacy. Initial animal models have shown encouraging results, particularly in terms of reducing inflammation and slowing down tumor growth. These findings have prompted further investigation into its potential as a therapeutic agent.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- has demonstrated some favorable pharmacokinetic properties in early studies. Its ability to cross the blood-brain barrier suggests that it may be useful in treating neurological disorders. Additionally, modifications to its structure could enhance its solubility and stability, making it more suitable for clinical use.

In conclusion, Methanone, (2-amino-5-methoxyphenyl)-3-pyridinyl- (CAS No. 880875-45-6) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.